Cas no 1218791-47-9 (N-Propyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine)

• Product Name: N-Propyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine
• CAS No: 1218791-47-9
• MF: C₁₃H₂₂BN₃O₂
• MW: 263.143682956696
• MDL: MFCD12546557
• CID: 828297
• PubChem ID: 46739645
• Update Time: 2025-05-20

N-Propyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-Propyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine
• 2-Propylaminopyrimidine-5-boronic acid, pinacol ester
• AK-85067
• ANW-66051
• B-2727
• CTK8C1194
• KB-26049
• X1781
• MFCD12546557
• 2-Propylaminopyrimidine-5-boronic acid pinacol ester
• DB-365299
• DTXSID60675238
• AKOS016004784
• AT17010
• BS-21220
• 1218791-47-9
• CS-0175942
• N-propyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyrimidinamine
• 2-Propylaminopyrimidine-5-boronic acid,pinacol ester
• 2-Pyrimidinamine, N-propyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• SB60649

• MDL： MFCD12546557
• Inchi： 1S/C13H22BN3O2/c1-6-7-15-11-16-8-10(9-17-11)14-18-12(2,3)13(4,5)19-14/h8-9H,6-7H2,1-5H3,(H,15,16,17)
• InChI Key： AEZSUMXZKXWTDS-UHFFFAOYSA-N
• SMILES： O1B(C2=CN=C(NCCC)N=C2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 263.1805071g/mol
• Monoisotopic Mass: 263.1805071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on N-Propyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine

Comprehensive Overview of N-Propyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine (CAS No. 1218791-47-9)

N-Propyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine is a highly specialized boronic ester derivative that has garnered significant attention in the fields of medicinal chemistry and materials science. With its unique pyrimidine core and dioxaborolane functional group, this compound serves as a versatile building block for Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern organic synthesis. Its CAS No. 1218791-47-9 ensures precise identification in regulatory and research contexts, making it indispensable for high-throughput screening and drug discovery pipelines.

The growing demand for boron-containing compounds in pharmaceutical applications has propelled interest in N-Propyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine. Researchers are particularly intrigued by its potential in designing kinase inhibitors and anticancer agents, topics frequently searched in academic and industrial databases. The compound's propylamine moiety enhances solubility, while the tetramethyl dioxaborolane group stabilizes the boronic acid during synthetic transformations—a feature often highlighted in recent publications on prodrug development.

In materials science, this compound contributes to advancements in organic electronics and OLED fabrication. Its electron-deficient pyrimidine ring enables fine-tuning of charge transport properties, aligning with the surge in searches for "high-performance organic semiconductors." The CAS 1218791-47-9 identifier is frequently cross-referenced in patents related to flexible displays and energy storage devices, reflecting its interdisciplinary relevance.

From a synthetic perspective, the stability of the 1,3,2-dioxaborolane protecting group in N-Propyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine addresses common challenges in boronic acid handling, a topic widely discussed in organic chemistry forums. This attribute makes it a preferred choice for multistep syntheses, particularly in constructing heterocyclic scaffolds—a key focus area in fragment-based drug design.

Environmental and regulatory considerations further underscore the importance of this compound. As queries about "green chemistry alternatives" rise, the recyclability of dioxaborolane byproducts in industrial processes positions CAS 1218791-47-9 as a sustainable option. Analytical methods such as HPLC purity testing and NMR characterization protocols for this compound are frequently documented, catering to quality control specialists.

The compound's nomenclature—N-Propyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine—may appear complex, but each segment reflects critical functionality. Breaking it down: the N-propylamine substitution enhances bioavailability, while the 5-dioxaborolane position on the pyrimidine ring enables regioselective modifications. Such structural insights are invaluable for researchers exploring "structure-activity relationships" or "rational drug design"—phrases dominating recent literature searches.

In conclusion, N-Propyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine (CAS 1218791-47-9) exemplifies the convergence of synthetic utility and applied research. Its role in addressing contemporary challenges—from targeted therapy development to advanced material engineering—ensures its prominence in scientific discourse. As innovation accelerates, this compound will undoubtedly remain at the forefront of molecular design breakthroughs.